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Molecular Profile of Aszonapyrone A

The table below summarizes the fundamental chemical and biological characteristics of Aszonapyrone A.

Property Description

IUPAC Name [(2S,4aR,4bS,8R,8aS,10aR)-8-[(4-hydroxy-6-methyl-2-oxopyran-3-yl)methyl]-1,1,4a,8a-
tetramethyl-7-methylidene-2,3,4,4b,5,6,8,9,10,10a-decahydrophenanthren-2-yl] acetate
[1]

Molecular C2sH400s5 [2] [1]

Formula

Molecular 456.61 g/mol [2] [1]

Weight

CAS Number 83103-08-6 [2]

Class Polycyclic meroditerpene [2]

Natural Fungi of the genera Neosartorya and Aspergillus (section Fumigati), such as A.

Source zonatus and N. laciniosa [2] [3] [4]

Solubility Soluble in ethanol, methanol, DMF, or DMSO [2]
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Biological Activity & Comparative Data

Aszonapyrone A exhibits a range of biological activities. The following table compares its documented

effects and the corresponding experimental evidence.

Biological Activity

Experimental Data /| Observation

Test System | Context

Anticancer Activity

Antibacterial &
Antibiofilm Activity

Antifungal Activity

Anti-inflammatory
Activity

Enzyme Inhibition

Induction of apoptosis [3]

Cytostatic/cytotoxic effects [4]

Active against multidrug-resistant Gram-
positive bacteria and bacterial biofilms

[2]

No antibacterial activity (MIC >256
Hg/mL) [3]

Potential as an antifungal agent [1]

Inhibition of the NF-kB signaling pathway
[1]

Related meroditerpene, Sartorypyrone
D, is a NADH-fumarate reductase
inhibitor [6]

Breast cancer cell lines (Study by
Eamvijarn et al.) [3]

Human cancer cell lines (MCF-7,
NCI-H460, A375-C5); evaluated via
SRB assay [4]

Not specified

Screening against Gram-positive/-
negative bacteria and multidrug-
resistant isolates [5]

Not specified

Not specified

In vitro enzyme assay [6]

Experimental Protocols from Literature

For researchers looking to replicate or build upon existing studies, here are the methodologies for key

experiments cited in the literature.
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e Cytotoxicity Assay (SRB Method): The growth inhibitory activity of Aszonapyrone A on human
cancer cell lines (e.g., MCF-7 breast adenocarcinoma, NCI-H460 non-small cell lung cancer, A375-C5
melanoma) was evaluated using the protein-binding dye Sulforhodamine B (SRB) method [4]. This is
a standard colorimetric assay for in vitro cytotoxicity testing.

¢ Isolation and Purification from Fungal Culture: A typical protocol for obtaining Aszonapyrone A
from fungal cultures involves several steps [5]:

o Extraction: The fungal biomass is extracted with ethyl acetate.

o Partitioning: The crude extract is subsequently partitioned, often using solvents like n-hexane
and acetonitrile, to remove fatty impurities.

o Chromatography: Final purification is achieved using preparative chromatographic techniques,
such as silica gel column chromatography and High-Performance Liquid Chromatography
(HPLC).

Proposed Signaling Pathway in Cancer

The search results indicate that Aszonapyrone A can trigger apoptosis in cancer cells [3] and also inhibit the
NF-kB signaling pathway [1]. While a fully elucidated mechanism is not provided, the diagram below

integrates these findings into a plausible signaling pathway based on the available data.
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( Aszonapyrone A )

Inhibition of NF-kB Pathway

Downregulation of
Pro-survival Signals

Observed in:

» Breast Cancer Cells (MCF-7)
 Lung Cancer Cells

» Skin Cancer Cells

Caspase Activation

Cancer Cell Death
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Key Research Considerations

e Source and Production: Aszonapyrone A is a secondary metabolite produced by specific fungi. It
is commercially available for research from biological compound suppliers, typically sold in milligram
quantities [2] [1].

e Storage and Stability: For long-term storage, it is recommended to keep Aszonapyrone A at -20°C
to ensure its stability [2].
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e Structural Analogs: When studying SAR, it is useful to compare Aszonapyrone A with related
meroditerpenes such as Sartorypyrone A, Aszonapyrone B, and Chevalone B, which may have
varying biological activities and structural features [5] [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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